1-(2,6-Dimethylpiperidin-1-yl)-2-[2-(trifluoromethyl)quinolin-7-yl]oxyethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,6-Dimethylpiperidin-1-yl)-2-[2-(trifluoromethyl)quinolin-7-yl]oxyethanone, commonly known as DMQX, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. DMQX is a non-competitive antagonist of glutamate receptors, which are known to play a crucial role in synaptic transmission and plasticity in the central nervous system.
Mechanism of Action
DMQX acts as a non-competitive antagonist of glutamate receptors, which are ionotropic receptors that mediate the majority of excitatory synaptic transmission in the central nervous system. By binding to these receptors, DMQX prevents the influx of calcium ions into the postsynaptic neuron, thereby inhibiting the excitatory response.
Biochemical and physiological effects:
DMQX has been found to have a number of biochemical and physiological effects on the central nervous system. It has been shown to inhibit long-term potentiation, a form of synaptic plasticity that is thought to underlie learning and memory. DMQX has also been found to have anticonvulsant effects, making it a potential treatment for epilepsy. Additionally, DMQX has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMQX in lab experiments is its ability to selectively block the function of glutamate receptors, allowing researchers to study the specific role of these receptors in various physiological and pathological conditions. However, one of the limitations of using DMQX is its non-specific effects on other ion channels, which can complicate the interpretation of experimental results.
Future Directions
There are a number of potential future directions for research on DMQX. One area of interest is the development of more selective antagonists of glutamate receptors, which could help to further elucidate the specific roles of these receptors in various physiological and pathological conditions. Another area of interest is the potential use of DMQX as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, there is ongoing research into the use of DMQX as a potential treatment for drug addiction and epilepsy.
Synthesis Methods
DMQX can be synthesized using a multi-step process that involves the reaction of 2-(trifluoromethyl)quinoline with 2-(bromomethyl)-6-methylpiperidine, followed by the addition of potassium carbonate and 2-bromoethyl ethyl ether. The final product is obtained through a purification process that involves column chromatography and recrystallization.
Scientific Research Applications
DMQX has been widely used in scientific research to study the function of glutamate receptors in the central nervous system. It has been found to be particularly useful in studying the role of these receptors in synaptic plasticity, learning, and memory. DMQX has also been used in research related to drug addiction, epilepsy, and neurodegenerative diseases.
properties
IUPAC Name |
1-(2,6-dimethylpiperidin-1-yl)-2-[2-(trifluoromethyl)quinolin-7-yl]oxyethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N2O2/c1-12-4-3-5-13(2)24(12)18(25)11-26-15-8-6-14-7-9-17(19(20,21)22)23-16(14)10-15/h6-10,12-13H,3-5,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUCGDCXPCBXTBB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C(=O)COC2=CC3=C(C=C2)C=CC(=N3)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.